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Compound of Interest

4-
Compound Name:

(Trifluoromethyl)phenylacetonitrile

Cat. No.: B1294351

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety protocols and handling precautions for
4-(Trifluoromethyl)phenylacetonitrile, a key reagent in pharmaceutical research and
development. Adherence to these guidelines is crucial for ensuring a safe laboratory
environment.

Chemical and Physical Properties

4-(Trifluoromethyl)phenylacetonitrile is a solid compound with the following properties:
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Property

Value

Molecular Formula

COHBF3N[1]

Molecular Weight 185.15 g/mol [1]

Appearance White to almost white powder or crystal[2]
Melting Point 47-49 °C

Boiling Point 131-132 °C at 20 mmHg

Flash Point 113 °C (closed cup)

Solubility Insoluble in water; soluble in methanol.[2]
CAS Number 2338-75-2[1]

EC Number 219-052-2[1]

Hazard Identification and GHS Classification

This compound is classified as hazardous. The primary hazards are related to its toxicity and

irritant properties.[1]

Hazard Class Category

Acute Toxicity, Oral Category 4[1]
Acute Toxicity, Dermal Category 4[1]
Acute Toxicity, Inhalation Category 4[1]
Skin Corrosion/Irritation Category 2[1]
Serious Eye Damage/Eye Irritation Category 2[1]

Specific Target Organ Toxicity (Single Exposure)

Category 3 (Respiratory tract irritation)[1]

Signal Word: Warning[1]

Hazard Statements:
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e H302: Harmful if swallowed.[1]

e H312: Harmful in contact with skin.[1]
e H332: Harmful if inhaled.[1]

e H315: Causes skin irritation.[1]

e H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Experimental Protocols for Safe Handling
Engineering Controls

o Ventilation: Work with this compound should be conducted in a well-ventilated area,
preferably within a certified chemical fume hood.[3][4] Local exhaust ventilation should be
used to minimize exposure to dust and vapors.[3]

o Safety Equipment: Eyewash stations and safety showers must be readily accessible in the
immediate work area.[3][5]

Personal Protective Equipment (PPE)

A comprehensive PPE plan is mandatory when handling 4-
(Trifluoromethyl)phenylacetonitrile.
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PPE Type Specification

Eye Protection Chemical safety goggles or a face shield.[3]

Chemically resistant gloves (e.g., nitrile).[6]
Hand Protection Gloves should be inspected before use and

changed frequently.

) ] A flame-retardant lab coat, long pants, and
Skin and Body Protection
closed-toe shoes.[6]

For operations that may generate dust or
Respiratory Protection aerosols, a NIOSH-approved respirator with an

appropriate cartridge is necessary.[3][6]

General Handling Procedures

e Avoid contact with skin, eyes, and clothing.[3][5]

Do not breathe dust or vapors.[3]

Wash hands thoroughly after handling.[3][5]

Do not eat, drink, or smoke in the laboratory.[3]

Keep containers tightly closed when not in use.[3][5]

First Aid Measures

Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route First Aid Protocol

Move the individual to fresh air. If breathing is
Inhalation difficult, administer oxygen. Seek immediate

medical attention.[3][7]

Immediately remove contaminated clothing.
i Wash the affected area with soap and plenty of
Skin Contact ) )
water for at least 15 minutes. Seek medical

attention if irritation persists.[3][7][8]

Immediately flush eyes with copious amounts of
water for at least 15 minutes, occasionally lifting

Eye Contact the upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[3][7][8]

) Do NOT induce vomiting. Rinse mouth with
Ingestion ) i ) i
water. Seek immediate medical attention.[7]

Spill and Disposal Procedures
Spill Cleanup Protocol

o Evacuate: Clear the area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Contain: Use an inert absorbent material (e.g., sand, vermiculite) to contain the spill.[4][9]

Collect: Carefully sweep or scoop the absorbed material into a labeled, sealed container for
disposal.[10]

Decontaminate: Clean the spill area with an appropriate solvent, followed by soap and water.

Dispose: Dispose of the waste in accordance with local, state, and federal regulations.[5]

Waste Disposal
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» Dispose of unused material and contaminated waste in a designated hazardous waste
container.[5]

» Consult with your institution's environmental health and safety (EHS) department for specific
disposal guidelines.[5]

Storage and Incompatibility

o Storage: Store in a cool, dry, and well-ventilated area away from direct sunlight.[3] Keep
containers tightly closed and store locked up.[3][5]

¢ Incompatible Materials: Avoid contact with strong oxidizing agents.[3]

Logical Workflow for Risk Assessment and Control

The following diagram illustrates a logical workflow for assessing and controlling the risks
associated with handling 4-(Trifluoromethyl)phenylacetonitrile.
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Risk Assessment

Start: Prepare for Experiment

1. Review SDS and SOPs

Identify Hazards
(Toxicity, Irritation)

Assess Potential Exposure Routes i
(Inhalation, Dermal, Ocular, Ingestion)

2. Don Personal Protective Equipment

;

3. Prepare Work Area in Fume Hood

I
I
|
Il\/Iitigate i

Control Measures

Evaluate Risks to Personnel

4. Weigh Compound in Ventilated Enclosure

(Fume Hood, Ventilation)

Implement Engineering Controls i

5. Perform Chemical Reaction

Establish Administrative Controls i
(SOPs, Training)

6. Conduct Reaction Work-up

Mandate Personal Protective Equipment i
(Gloves, Goggles, Lab Coat)

7. Decontaminate Glassware and Surfaces

Ensure Emergency Preparedness i
(Eyewash, Shower, Spill Kit)

8. Dispose of Hazardous Waste

End: Experiment Complete

Click to download full resolution via product page

Review and Update Protocols
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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